(S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide

• IUPAC Name: (2S)-2-amino-N-cyclopropyl-N-(1-methylpiperidin-4-yl)propanamide
• InChI: InChI=1S/C12H23N3O/c1-9(13)12(16)15(10-3-4-10)11-5-7-14(2)8-6-11/h9-11H,3-8,13H2,1-2H3/t9-/m0/s1
• InChI Key: OITVFRRDEQLFNI-VIFPVBQESA-N
• Canonical SMILES: CC(C(=O)N(C1CC1)C2CCN(CC2)C)N
• Isomeric SMILES: C[C@@H](C(=O)N(C1CC1)C2CCN(CC2)C)N
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol

Description

(S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide is a chiral organic compound featuring a stereospecific 2-aminopropionamide structure, a cyclopropyl group, and a 1-methylpiperidin-4-yl moiety. This specific configuration is of significant interest in medicinal chemistry and drug discovery research. Piperidine derivatives are recognized as privileged scaffolds in pharmaceuticals, frequently appearing in molecules with a wide spectrum of biological activities . The incorporation of both the cyclopropyl and the chiral amino acid derivative elements may influence the compound's conformational properties and its interaction with biological targets, such as enzymes or receptors. Researchers utilize this and similar chiral piperidine compounds as critical building blocks (synthons) for the eco-friendly synthesis of diverse heterocyclic libraries, which can be screened for potential biological activity . Furthermore, such structurally complex amines are often investigated for their potential as agonists or antagonists for various cellular receptors, or as key intermediates in the development of potential therapeutics . The compound is intended for research applications only, including but not limited to use as a reference standard, a synthetic intermediate, or in exploratory biological studies. (S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide is strictly for laboratory research use and is not intended for diagnostic, therapeutic, or any human use.

Biological Activity

(S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide is a chiral compound with significant biological activity, particularly in the fields of medicinal chemistry and pharmacology. This article explores its synthesis, biological mechanisms, therapeutic potential, and relevant case studies.

The synthesis of (S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide typically involves:

• Starting Materials : The synthesis begins with (S)-2-amino-propionic acid and 1-methyl-piperidine.
• Coupling Reaction : The amino group of (S)-2-amino-propionic acid is coupled with the piperidine nitrogen using coupling agents like EDCI and HOBt under controlled conditions.
• Purification : The product is purified through recrystallization or chromatography to achieve high purity levels.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets:

• Molecular Targets : It may bind to various receptors or enzymes, modulating their activity.
• Biological Pathways : The compound influences neurotransmission pathways, enzyme inhibition, and cellular metabolism .

In Vitro Studies

Recent studies have highlighted the compound's potential in various biological assays:

• Cytotoxicity : Evaluations on different cell lines, including human lung fibroblast (MRC-5) and breast adenocarcinoma (MCF-7), demonstrated minimal cytotoxic effects even at high concentrations (10 µM) .
• GSK-3β Inhibition : Inhibitory effects on GSK-3β were observed at concentrations as low as 1 µM, indicating its potential in neuroprotection and treatment of neurological disorders .

Structure-Activity Relationship (SAR)

A detailed SAR analysis revealed that the stereochemistry of the compound significantly affects its biological activity. For instance, the (R)-enantiomers exhibited nanomolar inhibitory effects against GSK-3β, while the (S)-enantiomers showed a marked decrease in activity .

Neurological Disorders

The compound has been explored for its therapeutic potential in treating conditions such as Alzheimer's disease due to its ability to inhibit GSK-3β, which is implicated in neurodegeneration .

Anticancer Activity

There is emerging evidence supporting the compound's role in cancer therapy. Its structural modifications have led to improved cytotoxicity profiles against various cancer cell lines, suggesting a promising avenue for further research in oncology .

Case Studies

Several case studies have documented the efficacy of (S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide:

Study	Findings
Study 1	Demonstrated inhibition of GSK-3β with favorable cytotoxicity profiles in SH-SY5Y cells .
Study 2	Reported enhanced stability and reduced degradation rates compared to similar compounds .
Study 3	Explored the compound's potential as a lead structure for developing new anticancer agents .

Scientific Research Applications

Structural Overview

• Chemical Formula : C_{12}H_{18}N_{2}O
• CAS Number : 1354001-46-9
• Molecular Structure : The compound features an amino group, a cyclopropyl moiety, and a piperidine ring, which contribute to its reactivity and biological interactions.

Chemistry

• Building Block for Organic Synthesis : The compound serves as a versatile building block for synthesizing complex organic molecules.
• Chiral Auxiliary : It is used in asymmetric synthesis, enhancing the selectivity of reactions involving other chiral compounds.

Biology

• Enzyme Inhibition Studies : Investigated for its role in inhibiting specific enzymes, which could be pivotal in drug development.
• Receptor Studies : Acts as a ligand in receptor binding studies, helping to elucidate mechanisms of action for various biological pathways.

Medicine

• Neurological Disorders : Explored for therapeutic potential in treating conditions such as anxiety and depression through modulation of neurotransmitter systems.
• Drug Development Precursor : Serves as an intermediate in the synthesis of pharmaceutical agents targeting neurological pathways.

Industry

• Specialty Chemicals Production : Utilized as an intermediate in the manufacture of agrochemicals and pharmaceuticals.
• Research and Development : Its unique properties make it valuable in R&D for new chemical entities.

Receptor Binding Studies

Research indicates that (S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide exhibits selective binding profiles to various receptors. This selectivity may lead to fewer side effects compared to non-selective agents, making it a candidate for further pharmacological studies.

Therapeutic Efficacy

In preclinical models, compounds similar to this one have demonstrated effectiveness in reducing pain and improving sleep quality. These findings suggest potential applications in developing new treatments for chronic pain and sleep disorders.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Status
(S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide (Target)	Cyclopropyl, 1-methyl-piperidin-4-yl	Not explicitly provided	—	Discontinued pharmaceutical intermediate
N-[(4-Methoxymethyl)-4-piperidinyl]-N-phenylpropanamide	Phenyl, 4-methoxymethyl-piperidinyl	C₁₆H₂₄N₂O₂	276.38	Pharmaceutical intermediate
(S)-2-Amino-N-cyclopropyl-N-[1-(4-fluoro-phenyl)-ethyl]-propionamide	Cyclopropyl, 1-(4-fluorophenyl)-ethyl	Not explicitly provided	—	Discontinued; fluorinated analog
(S)-2-Amino-N-cyclopropyl-N-(2-oxo-2-thiazol-2-yl-ethyl)-propionamide	Cyclopropyl, thiazol-2-yl-ethyl	Not explicitly provided	—	Experimental; heterocyclic modification
2,2-Dimethyl-N-[6-(1-methyl-piperidin-4-carbonyl)-pyridin-2-yl]-propionamide	Pyridin-2-yl, 1-methyl-piperidin-4-carbonyl	C₁₉H₂₈N₃O₂	338.45	Precursor to lasmiditan (CNS drug)

Structural and Functional Analysis

a) Substituent Effects on Pharmacokinetics

• Piperidine Derivatives: The target compound and N-[(4-methoxymethyl)-4-piperidinyl]-N-phenylpropanamide share a piperidine core, which enhances lipophilicity and CNS penetration.
• Cyclopropyl vs. Aromatic Groups : The cyclopropyl group in the target compound and its fluorinated analog () introduces ring strain , which may improve conformational rigidity and metabolic resistance. In contrast, phenyl or thiazolyl groups (e.g., –7) introduce aromaticity , favoring π-π interactions in receptor binding .

b) Discontinuation and Stability Issues

The target compound and its fluorinated analog (CAS 710966-54-4) are both discontinued.

• Synthetic complexity : Chirality and steric hindrance from the cyclopropyl group may complicate large-scale synthesis.
• Instability : The tertiary amide structure in the target compound could be prone to hydrolysis or enzymatic degradation .

c) Heterocyclic Modifications

Compounds with thiazole or pyridine moieties (e.g., –7) exhibit distinct electronic profiles. For example, the pyridine-containing analog in serves as a lasmiditan precursor, leveraging its planar structure for serotonin receptor (5-HT₁F) affinity .

Research Findings and Implications

• Piperidine-Based Analogs : Piperidine derivatives are prioritized in CNS drug development due to their balanced lipophilicity and hydrogen-bonding capacity. The target compound’s 1-methyl-piperidinyl group may offer improved bioavailability over bulkier substituents .
• Fluorinated Derivatives : The discontinued fluorophenyl analog () highlights the trade-off between metabolic stability (enhanced by fluorine) and synthetic feasibility .

Q & A

Q. How can researchers optimize the synthesis of (S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide to achieve high enantiomeric purity?

Methodological Answer: To ensure enantiomeric purity, asymmetric synthesis using chiral catalysts (e.g., transition-metal complexes) or enzymatic resolution can be employed. Post-synthesis purification via chiral stationary phase HPLC or crystallization with enantiomer-specific counterions is critical. For example, in related piperidinyl-propionamide syntheses, refluxing with propionic anhydride followed by basification and chromatographic separation yielded high-purity products . Monitoring optical rotation and circular dichroism (CD) spectra can validate enantiopurity.

Q. What analytical techniques are recommended for confirming the structural integrity and purity of (S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : Use $^1$H and $^{13}$C NMR to confirm substituent positions (e.g., cyclopropyl, piperidinyl groups) and stereochemistry. For example, distinct splitting patterns for piperidinyl protons (δ 2.2–3.0 ppm) and cyclopropyl protons (δ 0.5–1.2 ppm) are diagnostic .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) or LC-MS can verify molecular weight (e.g., expected [M+H]+ for C$_{12}$H$_{24}$N$_3$O: ~226.19).
• HPLC : Reverse-phase HPLC with UV detection (e.g., 254 nm) ensures chemical purity (>98%), while chiral HPLC confirms enantiomeric excess .

Advanced Research Questions

Q. How should researchers design experiments to investigate the blood-brain barrier (BBB) permeability of (S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide in preclinical models?

Methodological Answer:

• In Vitro Models : Use immortalized brain endothelial cell monolayers (e.g., hCMEC/D3) to measure permeability coefficients (P$_{app}$) and assess transporter-mediated efflux (e.g., P-glycoprotein inhibition with verapamil) .
• In Vivo Studies : Administer radiolabeled compound (e.g., $^{14}$C or $^3$H isotopes) to rodents, followed by brain-to-plasma ratio calculations via scintillation counting. Microdialysis can quantify unbound brain concentrations .
• Computational Prediction : Apply logP and polar surface area (PSA) calculations; compounds with PSA <90 Å$^2$ and logP 1–3 typically exhibit better BBB penetration .

Q. What strategies can resolve contradictions in receptor binding affinity data for (S)-2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide across different assay systems?

Methodological Answer:

• Orthogonal Assays : Compare radioligand binding (e.g., $^3$H-labeled competitors) with functional assays (e.g., cAMP inhibition or calcium flux) to distinguish binding vs. functional efficacy .
• Structural Analysis : Use X-ray crystallography or cryo-EM to resolve ligand-receptor interactions. For example, piperidinyl-propionamides often bind sigma-1 receptors via hydrogen bonding to Glu172 and hydrophobic interactions with cyclopropyl groups .
• Buffer Optimization : Test assay conditions (pH, ionic strength) to minimize artifacts. For instance, magnesium ions enhance G-protein-coupled receptor (GPCR) binding in some systems .

Q. How can researchers establish structure-activity relationships (SAR) for modifying the cyclopropyl and piperidinyl moieties of this compound to enhance target selectivity?

Methodological Answer:

• Analog Synthesis : Systematically replace cyclopropyl with other cycloalkanes (e.g., cyclobutyl) or substitute 1-methyl-piperidinyl with azepane derivatives.
• Pharmacophore Mapping : Use molecular docking (e.g., AutoDock Vina) to identify critical interactions. For example, cyclopropyl’s rigidity may reduce off-target binding compared to flexible alkyl chains .
• Selectivity Screening : Profile analogs against panels of related receptors (e.g., sigma-1, sigma-2, opioid receptors) to identify structural determinants of selectivity .

Q. What methodologies are suitable for studying the metabolic stability and cytochrome P450 (CYP) interactions of this compound?

Methodological Answer:

• In Vitro Metabolism : Incubate with human liver microsomes (HLM) and NADPH to identify major metabolites via LC-MS/MS. Monitor depletion of parent compound over time to calculate intrinsic clearance .
• CYP Inhibition Assays : Use fluorogenic substrates (e.g., CYP3A4: midazolam hydroxylation) to assess competitive or time-dependent inhibition.
• Reactive Metabolite Screening : Trap electrophilic intermediates (e.g., glutathione adducts) to evaluate bioactivation risks .

Data Contradiction Analysis

Q. How should researchers address discrepancies in the compound’s solubility profiles reported in aqueous vs. lipid-rich media?

Methodological Answer:

• Solvent Screening : Test solubility in buffered solutions (pH 1.2–7.4) and lipid-mimetic systems (e.g., 1-octanol, micellar surfactants). For instance, cyclopropyl groups may reduce aqueous solubility but enhance lipid bilayer partitioning .
• Co-solvent Optimization : Use DMSO or cyclodextrin-based formulations to improve solubility without altering bioactivity .
• Dynamic Light Scattering (DLS) : Monitor aggregation in solution, which may falsely lower measured solubility .